Cas no 154229-36-4 (Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate)

• Product Name: Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
• CAS No: 154229-36-4
• MF: C₂₀H₂₅F₃O₃S
• MW: 402.470915555954
• CID: 904162
• PubChem ID: 10476216
• Update Time: 2025-04-19

Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
• Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Discontinued
• [(8R,9S,10R,13S,14S)-10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] trifluoromethanesulfonate
• Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Discontinued
• androsta-3,5,16-trien-17-yl trifluoromethanesulfonate
• androsta-3,5,16-trien-17-yl trifluoromethanesulphonate
• DTXSID20440580
• DB-229822
• 154229-36-4
• SCHEMBL8434324

• Inchi： 1S/C20H25F3O3S/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(19(15,2)12-10-16(14)18)26-27(24,25)20(21,22)23/h3,5-6,9,14-16H,4,7-8,10-12H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： HTQBXNHYTUSZON-QAGGRKNESA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC=CC3=CC[C@H]12

Computed Properties

• Exact Mass: 402.14800
• Monoisotopic Mass: 402.14765031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 6.55610